Cas no 1956340-17-2 ((((5-Chlorobenzo[d]thiazol-2-yl)sulfinyl)methyl)diphenylphosphine oxide)

• Product Name: (((5-Chlorobenzo[d]thiazol-2-yl)sulfinyl)methyl)diphenylphosphine oxide
• CAS No: 1956340-17-2
• MF: C₂₀H₁₅ClNO₂PS₂
• MW: 431.895362138748
• CID: 6631092
• PubChem ID: 84819645
• Update Time: 2024-01-10

(((5-Chlorobenzo[d]thiazol-2-yl)sulfinyl)methyl)diphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• Benzothiazole, 5-chloro-2-[[(diphenylphosphinyl)methyl]sulfinyl]-
• 1956340-17-2
• (((5-Chlorobenzo[d]thiazol-2-yl)sulfinyl)methyl)diphenylphosphine oxide
• (((5-Chlorobenzo[d]thiazol-2-yl)sulfinyl)methyl)diphenylphosphineoxide

• Inchi： 1S/C20H15ClNO2PS2/c21-15-11-12-19-18(13-15)22-20(26-19)27(24)14-25(23,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-13H,14H2
• InChI Key： FBFZYVJMCOWQNG-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C=C2N=C1S(CP(C1=CC=CC=C1)(C1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 430.9970358g/mol
• Monoisotopic Mass: 430.9970358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 600.5±61.0 °C(Predicted)
• pka: -1.83±0.10(Predicted)